2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid

• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol
• IUPAC Name: 2-[(4-fluorobenzoyl)amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C16H14FNO3/c17-13-8-6-12(7-9-13)15(19)18-14(16(20)21)10-11-4-2-1-3-5-11/h1-9,14H,10H2,(H,18,19)(H,20,21)
• InChI Key: ATEOULBATLXMHD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C2=CC=C(C=C2)F

Description

2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid, also known as FFA, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. FFA is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of 2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are inflammatory mediators. This compound has been shown to selectively inhibit COX-2, which is inducible and upregulated in inflammatory conditions. By inhibiting COX-2, this compound reduces the production of prostaglandins and thereby reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes. This compound has been shown to have a low toxicity profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid is its selective inhibition of COX-2, which reduces the risk of gastrointestinal side effects associated with non-selective COX inhibitors. This compound has also been shown to have a low toxicity profile and is well-tolerated in animal models. One limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which may limit its therapeutic efficacy.

Future Directions

For 2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid research include further studies on its potential therapeutic applications in cancer, Alzheimer's disease, and inflammatory disorders. Studies on the pharmacokinetics and pharmacodynamics of this compound in humans are also needed to determine its safety and efficacy in clinical settings. Additionally, the development of novel formulations of this compound with improved solubility and pharmacokinetic properties may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid involves the reaction of 4-fluorobenzoyl chloride with N-phenylglycine in the presence of a base to form the corresponding amide. The amide is then reduced with lithium aluminum hydride to give this compound. The yield of this compound is typically around 50-60%, and the purity can be increased through recrystallization.

Scientific Research Applications

2-[(4-Fluorophenyl)formamido]-3-phenylpropanoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammatory disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In animal models, this compound has been shown to reduce inflammation and improve cognitive function in Alzheimer's disease. This compound has also been studied for its potential use as a treatment for osteoarthritis and rheumatoid arthritis.